2-Heptoxyacetic acid

• CAS: 3966-20-9

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Heptoxyacetic Acid: Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Heptoxyacetic acid is an alpha-alkoxyacetic acid characterized by a heptyl ether linkage to an acetic acid backbone. This guide provides a comprehensive overview of its chemical structure, molecular weight, and key physicochemical properties. A detailed, field-proven protocol for its synthesis via the Williamson ether synthesis is presented, with an emphasis on the mechanistic rationale behind the experimental choices. This document serves as a technical resource for researchers and professionals in drug development and other scientific fields where tailored carboxylic acids are of interest.

Molecular Profile of 2-Heptoxyacetic Acid

Chemical Structure

2-Heptoxyacetic acid consists of a heptyl group (a seven-carbon alkyl chain) linked via an ether bond to the alpha-carbon of an acetic acid molecule. This structure imparts both hydrophobic (the heptyl chain) and hydrophilic (the carboxylic acid group) characteristics to the molecule.

Caption: Chemical structure of 2-heptoxyacetic acid.

Molecular Weight and Formula

The molecular formula and weight of 2-heptoxyacetic acid are calculated as follows:

Attribute	Value
Molecular Formula	C₉H₁₈O₃
Molecular Weight	174.24 g/mol

Synthesis of 2-Heptoxyacetic Acid via Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely employed method for the preparation of ethers, including alpha-alkoxyacetic acids.[1] This reaction proceeds via an Sₙ2 mechanism, involving the nucleophilic attack of an alkoxide on an electrophilic alkyl halide.[1]

Reaction Principle

The synthesis of 2-heptoxyacetic acid involves two main steps:

• Deprotonation of Heptanol: Heptan-1-ol is treated with a strong base to form the corresponding heptoxide, a potent nucleophile.

• Nucleophilic Substitution: The heptoxide then displaces a halide from a haloacetic acid derivative, forming the ether linkage.

Caption: Workflow for the synthesis of 2-heptoxyacetic acid.

Detailed Experimental Protocol

This protocol is a self-validating system, where successful progression to each subsequent step is indicative of the previous step's completion.

Materials:

• Heptan-1-ol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Ethyl bromoacetate

• Hydrochloric acid (HCl), concentrated

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Formation of the Heptoxide:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.1 equivalents) to anhydrous THF.

  • Causality: Anhydrous conditions are crucial as sodium hydride reacts violently with water. The inert atmosphere prevents the reaction of the highly reactive alkoxide with atmospheric oxygen.

  • Slowly add heptan-1-ol (1 equivalent) dissolved in anhydrous THF to the NaH suspension via the dropping funnel over 30 minutes at 0 °C (ice bath).

  • Causality: The slow, cooled addition controls the exothermic reaction and the evolution of hydrogen gas.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour to ensure complete deprotonation. The formation of a clear solution or a fine white precipitate indicates the formation of the sodium heptoxide.

• Williamson Ether Synthesis:

  • Cool the reaction mixture back to 0 °C.

  • Slowly add ethyl bromoacetate (1 equivalent) dissolved in anhydrous THF via the dropping funnel.

  • Causality: Ethyl bromoacetate is a good electrophile for this Sₙ2 reaction. Using the ester form of the haloacetic acid prevents the acidic proton of a free carboxylic acid from reacting with the alkoxide.

  • After the addition, allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Causality: Heating provides the necessary activation energy for the nucleophilic substitution to proceed to completion.

• Work-up and Ester Hydrolysis:

  • Cool the reaction mixture to room temperature and cautiously quench the excess NaH by the slow addition of water.

  • Add concentrated HCl (e.g., 3-6 M) and heat the mixture to reflux for 2-4 hours to hydrolyze the ester to the carboxylic acid.

  • Causality: Acid-catalyzed hydrolysis is a standard method to convert esters to carboxylic acids.

  • Cool the mixture and transfer it to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) three times.

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Causality: The bicarbonate wash removes any unreacted acidic starting materials and the acidic catalyst. The brine wash removes residual water from the organic layer.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude 2-heptoxyacetic acid.

• Purification:

  • The crude product can be purified by vacuum distillation or recrystallization, depending on its physical state at room temperature.

Potential Applications and Field Insights

While specific applications for 2-heptoxyacetic acid are not extensively documented in publicly available literature, its structure as an alpha-alkoxyacetic acid suggests potential utility in several areas relevant to drug development and materials science.

• Drug Delivery: The amphiphilic nature of 2-heptoxyacetic acid could make it a candidate for use in the formulation of drug delivery systems, such as liposomes or nanoparticles, where it could act as a surfactant or a component of the lipid bilayer.

• Prodrugs: The carboxylic acid functionality can be esterified with a drug molecule to create a prodrug. The heptoxy group could modulate the lipophilicity of the prodrug, potentially improving its absorption and pharmacokinetic profile.

• Metabolic Studies: In research, it could be used as a non-metabolizable fatty acid analogue to study lipid metabolism and transport.

The synthesis protocol described is adaptable for the creation of a library of alpha-alkoxyacetic acids with varying alkyl chain lengths, allowing for the systematic investigation of structure-activity relationships in various biological or chemical systems.

Conclusion

2-Heptoxyacetic acid is a readily synthesizable molecule with a well-defined chemical structure. The Williamson ether synthesis provides a reliable and scalable method for its preparation. While its specific applications are yet to be fully explored, its chemical properties make it a molecule of interest for researchers in medicinal chemistry, materials science, and biochemistry. This guide provides the foundational knowledge for its synthesis and suggests avenues for its potential application.

References

• Wikipedia. (2024). Williamson ether synthesis. Retrieved from [Link][1]

• Google Patents. (1991). EP0512472A1 - Process for preparation of alpha-alkoxy acetic acids and their salts. Retrieved from [2]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. EP0512472A1 - Process for preparation of alpha-alkoxy acetic acids and their salts - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Catalytic Esterification of 2-Heptoxyacetic Acid

Introduction

Esters of 2-heptoxyacetic acid are valuable intermediates and final products in various sectors, including the pharmaceutical, cosmetic, and specialty chemical industries. Their synthesis through catalytic esterification is a cornerstone reaction, offering pathways to a diverse range of functional molecules. This guide provides an in-depth exploration of the primary catalytic methodologies for the synthesis of these esters, designed for researchers, scientists, and professionals in drug development. We will delve into the mechanistic underpinnings of each approach, present detailed, field-tested protocols, and offer insights to facilitate reaction optimization and scale-up.

The choice of catalyst is paramount in esterification, directly influencing reaction efficiency, selectivity, and environmental impact. This document will focus on three principal catalytic strategies: classical acid catalysis (Fischer-Speier esterification), modern heterogeneous catalysis, and biocatalysis utilizing lipases. Each method presents a unique set of advantages and challenges, and the optimal choice depends on the specific requirements of the target molecule and the desired process parameters.

I. Comparative Overview of Catalytic Strategies

The selection of a catalytic system for the esterification of 2-heptoxyacetic acid is a critical decision that impacts yield, purity, and process sustainability. Below is a comparative analysis of the most common approaches.

Catalytic System	Advantages	Disadvantages	Key Considerations
Homogeneous Acid Catalysis	Low cost, high reactivity, readily available catalysts (e.g., H₂SO₄, HCl, p-TsOH).[1][2]	Difficult catalyst separation, potential for side reactions, corrosive nature, generation of acidic waste.[3]	Suitable for large-scale production where cost is a primary driver and downstream purification is robust.[1]
Heterogeneous Acid Catalysis	Easy catalyst separation and recycling, reduced corrosion, potential for continuous flow processes.[3][4]	Generally lower activity than homogeneous catalysts, potential for catalyst deactivation, mass transfer limitations.[4][5]	Ideal for green chemistry applications and processes where catalyst reusability is a priority.[6]
Enzymatic (Lipase) Catalysis	High selectivity (chemo-, regio-, and enantio-), mild reaction conditions, environmentally benign.[7][8]	Higher catalyst cost, slower reaction rates, potential for enzyme denaturation, often requires specific solvents or aqueous media.[8][9]	Excellent for the synthesis of complex, high-value esters where stereospecificity is crucial.[10]

II. Homogeneous Acid Catalysis: The Fischer-Speier Esterification

The Fischer-Speier esterification is a classic and widely used method for producing esters from carboxylic acids and alcohols, driven by an acid catalyst.[1][2] The reaction is an equilibrium process, and strategies to drive it towards the product side are essential for achieving high yields.

A. Mechanistic Insights

The reaction proceeds via a series of protonation and nucleophilic attack steps. The acid catalyst protonates the carbonyl oxygen of the 2-heptoxyacetic acid, enhancing its electrophilicity.[1][5][11] The alcohol then acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate.[5] Subsequent proton transfer and elimination of a water molecule yield the final ester.[1][5]

To favor the formation of the ester, the equilibrium can be shifted by using an excess of the alcohol or by removing water as it is formed, often through azeotropic distillation with a Dean-Stark apparatus.[1][12]

B. Experimental Workflow: Fischer-Speier Esterification

Caption: Workflow for Fischer-Speier Esterification.

C. Detailed Protocol: Synthesis of Ethyl 2-Heptoxyacetate

Materials:

• 2-Heptoxyacetic acid

• Absolute Ethanol (used in excess as both reactant and solvent)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-heptoxyacetic acid (1.0 eq), and absolute ethanol (10-20 eq).

• Catalyst Addition: Slowly and carefully add concentrated sulfuric acid (0.05-0.1 eq) to the stirred mixture.

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours.[13] Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature.

• Solvent Removal: Remove the excess ethanol using a rotary evaporator.

• Neutralization: Dissolve the residue in a suitable organic solvent (e.g., diethyl ether or ethyl acetate) and transfer to a separatory funnel. Carefully wash the organic layer with a saturated solution of sodium bicarbonate to neutralize the acid catalyst.[13] Repeat the washing until no more gas evolution is observed.

• Washing: Wash the organic layer sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude ethyl 2-heptoxyacetate.

• Purification: Purify the crude ester by vacuum distillation or column chromatography on silica gel.

III. Heterogeneous Acid Catalysis

To overcome the challenges associated with homogeneous catalysts, solid acid catalysts have emerged as a sustainable alternative.[4] These materials, which include ion-exchange resins, zeolites, and metal oxides, offer simplified product purification and catalyst recycling.[3][6]

A. Catalyst Selection and Rationale

• Ion-Exchange Resins (e.g., Amberlyst-15): These are sulfonated polystyrene resins that possess strong acidic sites and are effective for esterification.[6] Their porous structure allows for good substrate accessibility.

• Zeolites: These are crystalline aluminosilicates with well-defined pore structures and tunable acidity.[5] Their shape selectivity can be advantageous in certain applications.

• Sulfated Zirconia: This solid superacid exhibits high catalytic activity for esterification reactions.

B. Experimental Workflow: Heterogeneous Catalysis

Caption: Workflow for Heterogeneous Catalytic Esterification.

C. Detailed Protocol: Amberlyst-15 Catalyzed Synthesis of Methyl 2-Heptoxyacetate

Materials:

• 2-Heptoxyacetic acid

• Methanol

• Amberlyst-15 resin

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Filtration apparatus

• Rotary evaporator

Procedure:

• Catalyst Preparation: If necessary, wash the Amberlyst-15 resin with methanol and dry it under vacuum before use.

• Reaction Setup: In a round-bottom flask, combine 2-heptoxyacetic acid (1.0 eq), methanol (10-20 eq), and Amberlyst-15 (10-20% by weight of the carboxylic acid).

• Reaction: Heat the mixture to reflux with vigorous stirring for 4-8 hours. Monitor the reaction progress by TLC or GC.

• Catalyst Recovery: After the reaction is complete, cool the mixture to room temperature and separate the catalyst by filtration.

• Catalyst Recycling: Wash the recovered catalyst with methanol and dry it for reuse in subsequent reactions.

• Product Isolation: Concentrate the filtrate under reduced pressure to remove excess methanol and obtain the crude methyl 2-heptoxyacetate.

• Purification: If necessary, purify the crude ester by vacuum distillation.

IV. Enzymatic Catalysis with Lipases

Biocatalysis using lipases offers a green and highly selective route for ester synthesis.[7] Lipases can operate under mild conditions, often with high enantioselectivity, which is particularly valuable in the synthesis of chiral pharmaceutical intermediates.[8]

A. Principles of Lipase-Catalyzed Esterification

Lipases catalyze esterification through a "ping-pong bi-bi" mechanism.[8] The reaction typically occurs at the interface of an aqueous and an organic phase. To drive the equilibrium towards ester synthesis, water activity in the reaction medium needs to be controlled, often by using organic solvents or by performing the reaction in a solvent-free system.[8][9]

B. Experimental Workflow: Lipase Catalysis

Caption: Workflow for Lipase-Catalyzed Esterification.

C. Detailed Protocol: Lipase-Catalyzed Synthesis of Octyl 2-Heptoxyacetate

Materials:

• 2-Heptoxyacetic acid

• 1-Octanol

• Immobilized Lipase (e.g., Novozym 435 from Candida antarctica)

• Anhydrous organic solvent (e.g., toluene or hexane)

• Activated molecular sieves (3Å or 4Å)

• Orbital shaker with temperature control

• Filtration apparatus

Procedure:

• Reaction Setup: In a screw-capped flask, combine 2-heptoxyacetic acid (1.0 eq), 1-octanol (1.2-1.5 eq), immobilized lipase (5-10% by weight of substrates), and anhydrous organic solvent.

• Water Removal: Add activated molecular sieves to the reaction mixture to remove the water produced during the reaction.

• Reaction: Seal the flask and place it in an orbital shaker at a controlled temperature (typically 40-60 °C) for 24-72 hours. Monitor the reaction progress by HPLC or GC.

• Enzyme Recovery: Once the reaction reaches the desired conversion, separate the immobilized lipase and molecular sieves by filtration.

• Enzyme Recycling: Wash the recovered lipase with fresh solvent and dry it for reuse.

• Product Isolation: Remove the solvent from the filtrate under reduced pressure.

• Purification: Purify the resulting octyl 2-heptoxyacetate by column chromatography.

V. Analytical Monitoring and Characterization

Effective monitoring of the esterification reaction is crucial for optimization and determining the reaction endpoint.

Technique	Application
Thin Layer Chromatography (TLC)	Rapid qualitative monitoring of the disappearance of starting materials and the appearance of the product.
Gas Chromatography (GC)	Quantitative analysis of reaction conversion and purity of volatile esters.[14]
High-Performance Liquid Chromatography (HPLC)	Quantitative analysis for less volatile or thermally sensitive esters.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation of the final ester product. ¹H and ¹³C NMR are standard.[15]
Infrared (IR) Spectroscopy	Monitoring the disappearance of the broad O-H stretch of the carboxylic acid and the appearance of the C=O stretch of the ester.[14]
Mass Spectrometry (MS)	Determination of the molecular weight of the ester product.[14]

VI. Conclusion

The catalytic esterification of 2-heptoxyacetic acid can be successfully achieved through various methodologies, each with its own set of operational parameters and outcomes. The choice between homogeneous acid catalysis, heterogeneous catalysis, and enzymatic catalysis should be guided by considerations of cost, scale, desired purity, and sustainability goals. The protocols provided herein offer robust starting points for the synthesis and optimization of these valuable ester compounds. Careful monitoring and characterization are essential for achieving high yields and purity.

References

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022, November 16). Master Organic Chemistry. [Link]

• Ester synthesis by esterification. Organic Chemistry Portal. [Link]

• Lipase-catalyzed esterification in water enabled by nanomicelles. Applications to 1-pot multi-step sequences. (2021, December 27). Royal Society of Chemistry. [Link]

• Esterification - alcohols and carboxylic acids. Chemguide. [Link]

• Acetic acid, ethoxy-, and ethyl ester. Organic Syntheses. [Link]

• Fisher Esterification, Reflux, Isolation and Purification of Esters. Science Ready. [Link]

• Monitoring of an esterification reaction by on-line direct liquid sampling mass spectrometry and in-line mid infrared spectrometry with an attenuated total reflectance probe. (2014, November 7). PubMed. [Link]

• Esterification of Free Fatty Acids Under Heterogeneous Catalysis Using Ultrasound. (2025, December 11). MDPI. [Link]

• Homogeneous Catalysis and Heterogeneous Recycling: A Simple Zn(II) Catalyst for Green Fatty Acid Esterification. (2021, April 22). ACS Sustainable Chemistry & Engineering. [Link]

• Method for producing carboxylic acid ester and esterification catalyst.

• Lipase Catalyzed Ester Synthesis for Food Processing Industries. (2007, May 13). Semantic Scholar. [Link]

• The Malonic Ester and Acetoacetic Ester Synthesis. (2025, June 5). Master Organic Chemistry. [Link]

• Lipase-catalyzed esterification in water enabled by nanomicelles. Applications to 1-pot multi-step sequences. (2021, December 27). Royal Society of Chemistry. [Link]

• Construction of a Keggin heteropolyacid/Ni-MOF catalyst for esterification of fatty acids. Royal Society of Chemistry. [Link]

• Process for the preparation of acetoacetic acid alkyl esters.

• How to purify esterefication product? (2016, April 15). ResearchGate. [Link]

• Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters. (2019, November 23). MDPI. [Link]

• Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism: acylium ion as a sharing active intermediate via a spontaneous trimolecular reaction based on density functional theory calculation and supported by electrospray ionization-mass spectrometry. Royal Society of Chemistry. [Link]

• On-line monitoring and quantification of a process reaction by near-infrared spectroscopy. Catalysed esterification of butan-1-ol by acetic acid. Royal Society of Chemistry. [Link]

• Development of heterogeneous catalyst system for esterification of free fatty acid contained in used vegetable oil. ResearchGate. [Link]

• Heterogeneous Acid Catalytic Filaments for Three-Dimensional Printing: Their Preparation, Characterization, and Reduction of Free Fatty Acids in Crude Palm Oil. (2025, April 5). MDPI. [Link]

• Fischer Esterification-Typical Procedures. (2024, January 5). OperaChem. [Link]

• Analysis of Sensitivity of Equilibrium Constant to Reaction Conditions for Esterification of Fatty Acids with Alcohols. (2012, December 19). Industrial & Engineering Chemistry Research. [Link]

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. (2024, March 24). MDPI. [Link]

• Mechanism of acid-catalysed esterification of carboxylic acids. ResearchGate. [Link]

• Process for purifying esters.

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. (2020, February 23). Chemistry Steps. [Link]

• Preliminary Study on Online Monitoring with Spectrometry for Esterification of Isoamyl Acetate. AIP Publishing. [Link]

• Resolution of 2-bromo-arylacetic acid ester by Yarrowia lipolytica lipase in water/supercritical CO2 two. CORE. [Link]

• Measuring Esterification Kinetics using Raman Spectroscopy. (2019, December 29). OpenRAMAN. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Construction of a Keggin heteropolyacid/Ni-MOF catalyst for esterification of fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Esterification of Free Fatty Acids Under Heterogeneous Catalysis Using Ultrasound [mdpi.com]
• 5. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Heterogeneous Acid Catalytic Filaments for Three-Dimensional Printing: Their Preparation, Characterization, and Reduction of Free Fatty Acids in Crude Palm Oil [mdpi.com]
• 7. Lipase-catalyzed esterification in water enabled by nanomicelles. Applications to 1-pot multi-step sequences - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. par.nsf.gov [par.nsf.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. scienceready.com.au [scienceready.com.au]
• 14. Monitoring of an esterification reaction by on-line direct liquid sampling mass spectrometry and in-line mid infrared spectrometry with an attenuated total reflectance probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 2-Heptoxyacetic Acid as a Chemical Intermediate in Organic Synthesis

Executive Summary

2-Heptoxyacetic acid (CAS 3966-20-9), also referred to as heptyloxyacetic acid, is a highly versatile, bifunctional organic intermediate[1]. Featuring both a flexible, lipophilic heptyl ether chain and a reactive carboxylic acid moiety, it serves as a critical building block in the synthesis of specialty esters, flavor-active amides, and high-performance synthetic lubricants[2][3]. This application note provides drug development professionals and synthetic chemists with mechanistically grounded protocols for utilizing 2-heptoxyacetic acid in advanced organic synthesis.

Mechanistic Rationale & Chemical Properties

The synthetic utility of 2-heptoxyacetic acid (2-HAA) stems from its structural dichotomy:

• The Ether Linkage (-O-): Provides rotational flexibility and acts as a hydrogen-bond acceptor. Unlike purely aliphatic chains, the ether oxygen lowers the melting point of downstream derivatives and enhances compatibility with polar protic environments, which is crucial for optical activity studies[4].

• The Heptyl Tail (-C₇H₁₅): Imparts precisely tunable lipophilicity (LogP). In odor-neutralizing applications, this specific chain length is optimal for engaging in van der Waals interactions with volatile malodorous compounds (e.g., thiols, short-chain amines) without contributing a strong intrinsic odor of its own[5][6].

• The Carboxyl Handle (-COOH): Serves as the primary reactive site for nucleophilic acyl substitution. It can be readily converted into acid chlorides, esters, or amides, enabling rapid molecular diversification[4][7].

Primary Applications in Organic Synthesis

• Synthesis of Odor-Neutralizing Esters: 2-HAA is esterified with various alcohols to create compounds that do not merely mask odors, but chemically neutralize them. These esters reduce the vapor pressure of malodors through complexation. Formulations often utilize 2-HAA esters diluted in carriers like diethyl phthalate for integration into consumer products[5][6].

• Chiral Auxiliaries and Optical Probes: The esterification of 2-HAA with chiral alcohols, such as l-menthol, yields diastereomeric or enantiopure esters. These have been historically and contemporarily significant in studying the optical activity and polarity of substituent groups, as the growing alkoxy chain systematically alters the rotatory power of the molecule[4].

• Flavor and Sensory Amides: Amidation of 2-HAA yields alkoxyalkanoic acid amides, which are utilized as flavoring agents and sensory modifiers in products like chewing gums and dietary supplements[3][8].

• Synthetic Lubricants: Esterification with polyols (e.g., trimethylolethane) produces tris-esters that exhibit excellent low-temperature pour points and viscosity profiles, making them ideal candidates for aerospace and industrial lubricants[2].

Quantitative Data & Reaction Summary

Derivative Class	Representative Compound	Primary Application	Key Reagents	Typical Yield
Precursor	2-Heptoxyacetic Acid	Chemical Intermediate	1-Heptanol, ClCH₂COOH, NaOH	65-75%
Amide	N-Alkyl-2-heptoxyacetamide	Flavor/Sensory Agent	2-HAA, Alkylamine, EDC/HOBt	80-85%
Ester (Aliphatic)	2-Heptoxyacetate Esters	Odor Neutralization	2-HAA, ROH, Pyridine/DMAP	>90%
Ester (Chiral)	l-Menthyl 2-heptoxyacetate	Optical Activity Probes	2-HAA, SOCl₂, l-Menthol	70-80%

Experimental Protocols

Protocol A: One-Pot Williamson Ether Synthesis of 2-Heptoxyacetic Acid

Causality & Design: This protocol utilizes aqueous sodium hydroxide rather than hazardous sodium hydride. While NaH drives complete deprotonation, aqueous NaOH under prolonged reflux provides a safer, scalable phase-transfer-like environment. The water solubility of the sodium chloroacetate intermediate prevents premature precipitation, allowing the reaction to proceed smoothly in one step[7].

• Reagent Mixing: In a 500 mL round-bottom flask equipped with a reflux condenser, combine 0.5 mol of 1-heptanol and 1.0 mol of NaOH (as a 50% aqueous solution). Stir vigorously.

• Electrophile Addition: Slowly add an aqueous solution of sodium chloroacetate (0.55 mol) over 1.5 hours.

  • Self-Validation Check: An exothermic reaction must be observed during the addition phase, confirming that the Sₙ2 displacement of the chloride ion is actively occurring[7].

• Reflux: Heat the mixture to reflux (approx. 105°C) and maintain overnight (12-16 hours) to ensure complete conversion of the alkanol[7].

• Workup & Acidification: Cool the mixture to room temperature. Slowly add 20% aqueous hydrochloric acid until the pH reaches 1.0.

  • Self-Validation Check: The sudden phase separation of an organic layer (the free 2-HAA) visually confirms the successful protonation of the water-soluble sodium alkoxyacetate salt[7].

• Isolation: Extract the aqueous phase with diethyl ether (3 x 100 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo. Purify via vacuum distillation.

Protocol B: Synthesis of Odor-Neutralizing Esters via Acid Chloride Route

Causality & Design: For sterically hindered or tertiary alcohols, direct Fischer esterification fails due to unfavorable thermodynamics. Converting 2-HAA to an acid chloride, followed by reaction in the presence of a basic catalyst (e.g., 4-N,N-dimethylaminopyridine, DMAP), ensures quantitative acylation by forming a highly reactive N-acylpyridinium intermediate[6].

• Acid Chloride Formation: Reflux 2-HAA (0.1 mol) with thionyl chloride (0.15 mol) for 2 hours.

  • Self-Validation Check: The cessation of HCl and SO₂ gas evolution indicates complete conversion of the carboxylic acid to the acid chloride[4]. Remove excess SOCl₂ under reduced pressure to yield 2-heptoxyacetyl chloride.

• Esterification: Dissolve the target alcohol (0.1 mol) in anhydrous dichloromethane (DCM). Add pyridine (0.12 mol) and a catalytic amount of DMAP (0.01 mol)[6].

• Coupling: Cool the solution to 0°C. Dropwise add the 2-heptoxyacetyl chloride.

  • Self-Validation Check: Immediate formation of a white precipitate (pyridinium chloride salts) confirms the acylation event is proceeding successfully[6].

• Purification: Stir at room temperature for 4 hours. Quench with water, wash the organic layer with 1M HCl, saturated NaHCO₃, and brine. Dry and evaporate to yield the ester. Dilute to 1% in diethyl phthalate for downstream odor neutralization testing[5][6].

Protocol C: Amidation for Flavor-Active Compounds

Causality & Design: To avoid the harsh conditions of acid chlorides which might degrade sensitive functional groups in complex amines, a peptide coupling approach (EDC/HOBt) is utilized. HOBt suppresses side reactions (like racemization or N-acylurea formation) by forming a stable, active ester intermediate.

• Activation: Dissolve 2-HAA (10 mmol) in anhydrous DMF (20 mL). Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 12 mmol) and Hydroxybenzotriazole (HOBt, 12 mmol). Stir for 30 minutes at room temperature.

• Coupling: Add the desired alkylamine (10 mmol) and N,N-diisopropylethylamine (DIPEA, 25 mmol). Stir for 12 hours.

• Workup: Dilute with ethyl acetate (50 mL). Wash sequentially with 5% citric acid (to remove unreacted amine), saturated NaHCO₃ (to remove unreacted acid), and brine. The organic layer is dried and concentrated to yield the alkoxyalkanoic acid amide[3][8].

Mandatory Visualization

Synthetic divergence of 2-heptoxyacetic acid into key industrial and research derivatives.

References

• General Disclaimer One or more of the Following Statements may affect this Document - NASA Technical Reports Server (NTRS) Source: nasa.gov URL:[2]

• JP2008505868A - アルコキシアルカン酸アミド及び特に香味剤としての新規なアルコキシアルカン酸アミドの使用 - Google Patents Source: google.com URL:[8]

• EP1765772A1 - Verwendung von alkyloxyalkansäureamiden ... Source: google.com URL:[3]

• Acetic acid, (hexyloxy)- - Similar Compounds - EPA Source: epa.gov URL:[1]

• CLXXX.-Optical Activity and the Polarity of Substituent Groups. Part VIII. Growing-chain Effects and the ortho-Effect in Ben - RSC Publishing Source: rsc.org URL:[4]

• ODOR NEUTRALIZERS - European Patent Office - EP 1239890 B1 Source: googleapis.com URL:[5]

• DE60015795T2 - ODOR NEUTRALIZATION AGENTS - Google Patents Source: google.com URL:[6]

• General Disclaimer One or more of the Following Statements may affect this Document (Method B) - NASA Technical Reports Server (NTRS) Source: nasa.gov URL:[7]

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. ntrs.nasa.gov [ntrs.nasa.gov]
• 3. EP1765772A1 - Verwendung von alkyloxyalkansäureamiden insbesondere als aromastoffe sowie neue alkyloxyalkansäureamide - Google Patents [patents.google.com]
• 4. CLXXX.—Optical activity and the polarity of substituent groups. Part VIII. Growing-chain effects and the ortho-effect in benzoic esters - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. DE60015795T2 - ODOR NEUTRALIZATION AGENTS - Google Patents [patents.google.com]
• 7. ntrs.nasa.gov [ntrs.nasa.gov]
• 8. JP2008505868A - アルコキシアルカン酸アミド及び特に香味剤としての新規なアルコキシアルカン酸アミドの使用 - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Advanced Purification & Distillation of 2-Heptoxyacetic Acid

Welcome to the Technical Support Center for the isolation and purification of 2-heptoxyacetic acid (also known as heptyloxyacetic acid). As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers face when scaling up the purification of this specific ether-acid.

Synthesized typically via the Williamson ether synthesis (reacting 1-heptanol with chloroacetic acid derivatives), the crude matrix is notoriously complex. It often contains unreacted aliphatic alcohols, halogenated precursors, and moisture. In this guide, we do not merely list instructions; we dissect the causality behind each thermodynamic and chemical intervention. By understanding the physicochemical behavior of the ether linkage and the carboxylic moiety, you can establish a self-validating purification system that guarantees >99% purity.

Part 1: Purification Architecture

To successfully isolate 2-heptoxyacetic acid, the workflow must be split into two orthogonal phases: an initial liquid-liquid extraction (LLE) to remove precursors, followed by a precise fractional vacuum distillation.

Fig 1: Step-by-step purification workflow for crude 2-heptoxyacetic acid.

Part 2: Pre-Distillation Liquid-Liquid Extraction (LLE)

Q: Why is my crude yield heavily contaminated with unreacted 1-heptanol, and why does direct distillation fail to separate them? A: 1-Heptanol has a boiling point of ~176 °C at atmospheric pressure, while 2-heptoxyacetic acid boils at ~285–288 °C[1]. However, under the high vacuum required to distill the acid without degrading it, their boiling points compress. Attempting to distill the crude mixture directly often results in co-distillation or severe bumping. The Causal Solution: Utilize orthogonal separation via acid-base chemistry before applying thermal stress. By converting the acid to its sodium salt, it becomes highly water-soluble, allowing the neutral 1-heptanol to be washed away with a non-polar solvent like toluene[2].

Q: How can I ensure complete removal of chloroacetic acid and glycolic acid byproducts? A: Chloroacetic acid is highly water-soluble. During the alkaline extraction phase, both 2-heptoxyacetic acid and chloroacetic acid partition into the aqueous layer. However, by carefully controlling the pH during the subsequent acidification step, the highly lipophilic 2-heptoxyacetic acid readily partitions back into the organic extraction solvent, while the smaller, highly polar chloroacetic and glycolic acids remain trapped in the aqueous phase.

Methodology 1: Self-Validating Acid-Base Workup

• Saponification/Salt Formation: Dissolve the crude reaction mixture in water (approx. 3-4 volumes). Neutralize with 10% NaOH until the pH reaches 9.0–10.0.

  • Validation Check: The solution should become homogeneous as the surfactant-like sodium 2-heptoxyacetate forms.

• Organic Wash: Extract the aqueous layer with toluene (1 volume) twice. Discard the toluene layer (this removes the unreacted 1-heptanol).

• Acidification: Slowly add 10% H2SO4 to the aqueous phase under vigorous stirring until the pH reaches 2.0[2].

  • Validation Check: The aqueous phase will turn visibly cloudy as the free 2-heptoxyacetic acid precipitates or forms a distinct liquid phase.

• Product Extraction: Extract the acidified aqueous phase with fresh toluene (2 volumes)[2].

• Drying and Concentration: Wash the toluene layer with saturated brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure (rotary evaporator) to yield the refined crude acid.

Part 3: Advanced Vacuum Distillation

Q: I am experiencing thermal degradation, decarboxylation, and low yields during distillation. What are the optimal parameters? A: 2-Heptoxyacetic acid contains both an ether linkage and a carboxylic acid group. At its atmospheric boiling point of ~285 °C[1], the thermal energy exceeds the activation energy for decarboxylation and ether cleavage. To preserve molecular integrity, you must utilize fractional vacuum distillation. By pulling a vacuum of 10 mmHg, the boiling point is depressed to exactly 156 °C[3].

Fig 2: Mechanistic causality of vacuum application on thermal stability.

Q: My product is crystallizing and blocking the condenser lines during distillation. How do I prevent this? A: 2-Heptoxyacetic acid has a melting point of 7.5–8.5 °C[3]. If your condenser coolant is set to standard chiller temperatures (e.g., 4 °C), the distillate will solidify in the path, leading to dangerous pressure buildup and vacuum fluctuations. The Causal Solution: Circulate water at 15–20 °C through the condenser. This is cold enough to condense the vapor but warm enough to keep the product in its liquid state.

Methodology 2: Fractional Vacuum Distillation Workflow

• Apparatus Setup: Assemble a short-path distillation unit (or a wiped-film evaporator for larger scales). Ensure all joints are greased with high-vacuum silicone grease to prevent atmospheric leaks.

• Vacuum Initiation: Apply a vacuum of 10 mmHg to the system before applying heat.

  • Validation Check: Monitor the vacuum gauge; a steady 10 mmHg confirms no leaks, which is critical to prevent oxidative degradation at high temperatures.

• Forecut Removal: Gradually heat the mantle. Collect the forecut (residual toluene, trace heptanol, and water) between 40 °C and 100 °C.

• Main Fraction Collection: Increase the heat until the vapor temperature reaches 156 °C. Swap the receiving flask and collect the pure 2-heptoxyacetic acid[3].

  • Validation Check: The distillate should be a colorless liquid that solidifies only when placed in a freezing mixture[3].

• Shutdown: Remove heat, allow the system to cool to <50 °C under vacuum, then backfill with inert gas (Nitrogen/Argon) to prevent oxidation.

Part 4: Quantitative Data & Physicochemical Parameters

Property	Value	Causality / Relevance to Purification
Boiling Point (Atmospheric)	~285–288 °C[1]	Causes thermal degradation; necessitates vacuum distillation.
Boiling Point (10 mmHg)	156 °C[3]	Optimal distillation target to preserve the ether linkage.
Melting Point	7.5–8.5 °C[3]	Product may solidify in condenser lines if cooling fluid is too cold.
Solubility	Soluble in organics; Na-salt soluble in water	Enables orthogonal acid-base liquid-liquid extraction.

References

• Title: 2-heptoxyacetic acid Properties - EPA Source: epa.gov URL: [Link]

• Title: CLXXX.-Optical Activity and the Polarity of Substituent Groups. Part VIII. Growing-chain Effects and the ortho-Effect in Ben - RSC Publishing Source: rsc.org URL: [Link]

• Source: google.

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. EP0115007A1 - Alkoxy-acetic acids, method for their production and their use - Google Patents [patents.google.com]
• 3. CLXXX.—Optical activity and the polarity of substituent groups. Part VIII. Growing-chain effects and the ortho-effect in benzoic esters - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Preventing thermal degradation of 2-heptoxyacetic acid during laboratory storage

Welcome to the technical support and troubleshooting center for 2-heptoxyacetic acid (CAS: 3966-20-9)[1]. As an ether carboxylic acid, this compound presents unique storage challenges compared to standard aliphatic acids. This guide provides drug development professionals and analytical chemists with field-proven, mechanistically grounded protocols to prevent thermal degradation and preserve chemical titer during laboratory storage.

Mechanistic Overview: The Causality of Degradation

To effectively store [1], one must understand why it degrades. The molecule contains two reactive domains: a carboxylic acid headgroup and an aliphatic ether linkage.

Unlike fully saturated alkyl chains, the ether oxygen atom sensitizes the adjacent alpha-carbon (α-carbon) to radical attack. When exposed to ambient oxygen and thermal energy (even at room temperature), the α-carbon undergoes auto-oxidation , forming unstable hydroperoxides. As thermal stress increases, these hydroperoxides decompose, leading to the homolytic cleavage of the C–O ether bond[2]. This fragmentation cascade ultimately results in decarboxylation, loss of the active compound, and the formation of volatile short-chain alcohols and aldehydes[3].

By understanding this C–O bond vulnerability, our storage protocols are specifically designed to eliminate the catalysts of this reaction: thermal energy, UV light, and oxygen.

Troubleshooting FAQs

Q: My 2-heptoxyacetic acid stock turned yellow and became viscous after two months on the bench. What happened? A: This is a classic presentation of thermal degradation coupled with auto-oxidation. Exposure to ambient light and room temperature provided the activation energy needed to initiate radical formation at the ether linkage. The increased viscosity and yellowing indicate that the resulting radicals have polymerized or formed complex secondary degradation products. Once this occurs, the batch cannot be salvaged and must be disposed of.

Q: What is the optimal temperature for long-term storage? A: For storage exceeding 2 weeks, 2-heptoxyacetic acid must be kept at 2–8 °C (refrigerated) or -20 °C (frozen) . Lowering the temperature exponentially decreases the kinetic energy available in the system, preventing the molecules from overcoming the activation energy required for C–O bond homolytic cleavage[2].

Q: Is backfilling the storage vial with inert gas strictly necessary? A: Yes. Because the degradation is an oxidative-thermal coupled process, removing oxygen halts the formation of reactive hydroperoxides. We strongly recommend purging the headspace with high-purity Argon. Argon is heavier than air and provides a superior, denser protective blanket over the liquid surface compared to Nitrogen.

Q: Does moisture affect the thermal stability of this compound? A: While ether linkages are generally resistant to simple hydrolysis at neutral pH, the presence of water can catalyze hydrogen-bonding interactions that slightly lower the activation energy for decarboxylation. Furthermore, moisture can lead to inaccurate volumetric measurements during assay preparation. Always store the compound in a desiccated secondary container.

Quantitative Stability Data

The following table summarizes the expected shelf life and degradation risks of 2-heptoxyacetic acid under various laboratory storage conditions, based on established stability profiles for [4].

Storage Condition	Temperature	Atmosphere	Expected Shelf Life	Primary Degradation Risk
Benchtop (Clear Vial)	20–25 °C	Ambient Air	< 2 weeks	UV-initiated auto-oxidation & C-O cleavage
Dark Cabinet	20–25 °C	Ambient Air	1–2 months	Thermal auto-oxidation
Refrigerated (Amber)	2–8 °C	Ambient Air	4–6 months	Slow oxidation via headspace O₂
Refrigerated (Amber)	2–8 °C	Argon Backfill	> 12 months	None (Optimal Condition)

Standard Operating Procedure (SOP): Aliquoting and Storage

To prevent repeated freeze-thaw or thermal cycling—which accelerates degradation—use the following self-validating protocol to aliquot and store your bulk supply.

Materials Needed:

• Amber borosilicate glass vials (avoid plastics, as ether compounds can leach plasticizers).

• PTFE-lined screw caps.

• High-purity Argon gas source with a sterile purging needle.

• Parafilm.

Step-by-Step Methodology:

• Thermal Equilibration: Before opening the bulk stock, remove it from the refrigerator and place it in a desiccator for 30 minutes to reach room temperature. Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture into the chemical.

• Aliquoting: Working inside a fume hood, dispense the required single-use volumes (e.g., 1 mL to 5 mL) into the amber borosilicate vials.

• Inert Gas Purging: Insert the Argon purging needle into the upper third of the vial (without touching the liquid). Apply a gentle stream of Argon for 15–20 seconds to displace the ambient air.

• Immediate Sealing: Quickly remove the needle and immediately seal the vial with a PTFE-lined cap. Wrap the junction tightly with Parafilm to prevent micro-gas exchange over time.

• Self-Validation Step: Always prepare one extra "sentinel" aliquot (0.5 mL). Store this alongside your main stocks. After 30 days, analyze the sentinel via GC-FID or GC-MS. A peak area reduction of <1% validates that your Argon purging and sealing technique successfully halted thermal degradation[5].

• Storage: Transfer all sealed aliquots to a dedicated 2–8 °C chemical refrigerator.

Degradation & Stabilization Pathway

The following diagram maps the logical relationship between environmental stressors, the chemical degradation pathway of 2-heptoxyacetic acid, and the preventative interventions outlined in this guide.

Fig 1: Thermal degradation pathways of 2-heptoxyacetic acid and stabilization via storage protocols.

References

• Acetic acid, (hexyloxy)- - Similar Compounds - EPA (Contains structural and registry data for 2-heptoxyacetic acid, DTXSID30315336). U.S. Environmental Protection Agency. URL:[Link]

• Degradation of Perfluoroalkyl Ether Carboxylic Acids with Hydrated Electrons: Structure–Reactivity Relationships and Environmental Implications. Bentel, M. J., et al. Environmental Science & Technology (2020). American Chemical Society. URL:[Link]

• Gas Chromatography Analysis of Urinary Alkoxyacetic Acids as Biomarkers of Exposure to Aliphatic Alkyl Ethers. Journal of Analytical Toxicology (2005). Oxford Academic. URL:[Link]

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Catalyst Concentration for 2-Heptoxyacetic Acid Esterification

Welcome to the Technical Support Center. Esterifying an alkoxyacetic acid like 2-heptoxyacetic acid presents unique chemical challenges. Because the molecule contains both a reactive carboxylic acid and an ether linkage, selecting the correct catalyst and optimizing its concentration is critical to preventing side reactions while maximizing the yield of the target ester, ethyl 2-heptoxyacetate 1[1].

Below is our comprehensive troubleshooting guide, designed to provide researchers and drug development professionals with self-validating protocols and mechanistic insights.

Diagnostic Workflow: Catalyst Optimization

When esterification yields fall below expected benchmarks, the catalyst concentration is often the primary variable to investigate. Use the logical workflow below to diagnose and resolve common issues.

Workflow for diagnosing and resolving catalyst-related yield issues in esterification.

Frequently Asked Questions (Troubleshooting)

Q: Why does increasing my sulfuric acid concentration beyond 5 mol% decrease the yield of ethyl 2-heptoxyacetate? A: In a standard Fischer esterification, sulfuric acid (H₂SO₄) acts to lower the activation energy and absorb water to drive the equilibrium 2[2]. However, 2-heptoxyacetic acid contains a vulnerable ether linkage. When the catalyst concentration exceeds 5 mol%, the highly acidic environment promotes protonation of the ether oxygen, leading to ether cleavage. Furthermore, excess sulfuric acid acts as a harsh dehydrating agent, causing the reacting alcohol (e.g., ethanol) to dehydrate into alkenes or diethyl ether, and driving the polymerization of intermediates into "black tar" 2[2]. Limiting the catalyst to 1-5 mol% of the limiting reagent prevents these side reactions while maintaining sufficient reaction kinetics 3[3].

Q: How do I choose between homogeneous and heterogeneous catalysts for alkoxyacetic acids? A: Homogeneous catalysts like H₂SO₄ and p-toluenesulfonic acid (p-TsOH) provide high initial reaction rates due to perfect mixing [[4]](4]. However, H₂SO₄ is highly corrosive and difficult to remove completely during workup 3[3]. p-TsOH is an excellent alternative; as a crystalline solid, it is easier to weigh accurately for low mol% optimization and is less prone to causing oxidative side reactions 3[3]. Alternatively, heterogeneous solid acid catalysts (e.g., Amberlyst-15 or sulfonated mesoporous polymers like OMP-TsOH) are environmentally benign and easily recovered by simple filtration 3[3], . While solid acids may exhibit slightly lower initial reaction rates, their high specific surface area (up to 1400 m²/g) provides excellent conversion efficiencies without the risk of emulsion formation during aqueous workup 4[4], 5[5].

Q: My reaction stalls at 60% conversion despite optimal catalyst concentration. How do I push the equilibrium? A: Fischer esterification is strictly equilibrium-limited [[2]](2]. If the catalyst concentration is optimal (1-5 mol%) but conversion stalls, the issue is thermodynamic, not kinetic. To drive the reaction forward according to Le Chatelier's principle, you must either use a large excess of the alcohol (e.g., 10 equivalents) 3[3] or actively remove the water byproduct. For higher boiling alcohols, implementing a Dean-Stark apparatus with a co-solvent (like toluene) allows for continuous azeotropic removal of water.

Quantitative Catalyst Comparison

Summarizing the operational parameters for esterification catalysts ensures you select the right system for your specific scale and purity requirements.

Catalyst Type	Form	Optimal Concentration	Relative Kinetics	Side-Reaction Risk	Recovery / Workup
Sulfuric Acid (H₂SO₄)	Liquid	1 - 5 mol%	Very Fast	High (Dehydration, Tar)	Difficult (Requires rigorous neutralization)
p-Toluenesulfonic Acid (p-TsOH)	Solid	1 - 5 mol%	Fast	Moderate	Moderate (Neutralization required)
Amberlyst-15	Solid Resin	5 - 10 wt%	Moderate	Low	Easy (Simple filtration)
OMP-TsOH (Mesoporous)	Solid Powder	5 - 10 wt%	Fast	Low	Easy (Simple filtration)

Self-Validating Experimental Protocol

To guarantee scientific integrity, this protocol for the synthesis of ethyl 2-heptoxyacetate incorporates a parallel negative control and real-time kinetic sampling. This self-validating system ensures that the chosen catalyst concentration is actively driving the reaction without degrading the ether linkage.

Self-validating workflow for the esterification of 2-heptoxyacetic acid.

Step-by-Step Methodology: p-TsOH Catalyzed Esterification

Materials:

• 2-Heptoxyacetic acid (Limiting reagent, 1.0 eq)

• Absolute Ethanol (Solvent and reactant, 10.0 eq)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (Catalyst, 0.03 eq / 3 mol%)

• Saturated NaHCO₃ solution, Brine, Anhydrous Na₂SO₄, Ethyl acetate.

Procedure:

• Reaction Setup & Control: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-heptoxyacetic acid (1.0 eq) in absolute ethanol (10 eq) [[3]](3].

  • Self-Validation Checkpoint 1: Set up a secondary micro-vial with the exact same mixture but NO catalyst to serve as a baseline for auto-catalysis.

• Catalyst Addition: Add p-TsOH (3 mol%) to the main reaction flask. Using a solid catalyst allows for precise stoichiometric control, avoiding the localized overheating and high acid concentration spikes often seen with liquid H₂SO₄ [[3]](3], 2[2].

• Reflux & Kinetic Monitoring: Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 80 °C).

  • Self-Validation Checkpoint 2: At t=1h, 2h, and 4h, withdraw 50 µL aliquots from both the main flask and the control. Quench immediately in 0.5 mL of sat. NaHCO₃ and extract with 0.5 mL ethyl acetate. Analyze the organic layer via GC-MS or TLC to confirm the disappearance of the acid and the formation of ethyl 2-heptoxyacetate 1[1] without the appearance of lower molecular weight ether-cleavage byproducts.

• Cooling and Concentration: Once GC/TLC indicates >95% conversion (typically 2-4 hours), cool the mixture to room temperature. Remove the excess ethanol using a rotary evaporator 3[3].

• Neutralization & Extraction: Dissolve the crude residue in ethyl acetate. Wash the organic layer carefully with saturated NaHCO₃ solution to neutralize the p-TsOH catalyst and any trace unreacted 2-heptoxyacetic acid, converting them into water-soluble salts 2[2].

  • Self-Validation Checkpoint 3: Ensure the aqueous wash pH is >7 before proceeding to prevent reverse hydrolysis during concentration.

• Purification: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure 2[2].

References

• Technical Support Center: Optimizing Esterification Reactions - benchchem.com - 3[3]

• Preparation of ordered sulfonated mesoporous polymer (OMP-TsOH) from p-toluenesulfonic acid and application in esterification reaction of fatty acids - scielo.br -4[4]

• Overcoming challenges with sulfuric acid catalyst in esterification - benchchem.com - 2[2]

• ETHYL N-HEPTYLOXYACETATE CAS#: 3938-81-6 - chemicalbook.com - 1[1]

• Esterification of Palm Fatty Acid Distillate Using Heterogeneous Sulfonated Microcrystalline Cellulose Catalyst and Its Comparison with H2SO4 Catalyzed Reaction - acs.org - 5[5]

• Sulfonic Acid-Functionalized Solid Acid Catalyst in Esterification and Transesterification Reactions - aurak.ac.ae - Link

Sources

• 1. 错误页 [amp.chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scielo.br [scielo.br]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 2-Heptoxyacetic Acid NMR Impurities

Welcome to the Technical Support Center for lipid and ether-carboxylic acid synthesis. 2-Heptoxyacetic acid (heptyloxyacetic acid) is a critical intermediate in drug development and surfactant chemistry. However, its synthesis via the Williamson etherification often yields complex crude mixtures.

Because the target molecule contains both a lipophilic alkyl chain and a polar carboxylic acid headgroup, standard purification techniques often fail to separate structurally similar byproducts. This guide provides authoritative, self-validating diagnostic workflows to help you identify and eliminate common impurities from your 1 H and 13 C NMR spectra.

Part 1: Expected NMR Profile & Quantitative Data

Before troubleshooting, you must establish the baseline for pure 2-heptoxyacetic acid. The tables below summarize the expected chemical shifts and the most common overlapping impurities encountered when using CDCl 3​ as the NMR solvent.

Table 1: Expected 1 H NMR Shifts for 2-Heptoxyacetic Acid (CDCl 3​ )

Peak Shift (ppm)	Multiplicity	Integration	Assignment	Structural Context
~11.00	Broad singlet (br s)	1H	-COOH	Carboxylic acid proton (exchanges with D 2​ O).
4.08	Singlet (s)	2H	-O-CH 2​ -COOH	α -protons to both the ether oxygen and carbonyl.
3.52	Triplet (t)	2H	-CH 2​ -O-	α -protons on the heptyl chain side.
1.60	Multiplet (m)	2H	-CH 2​ -CH 2​ -O-	β -protons on the heptyl chain.
1.20 - 1.40	Multiplet (m)	8H	-(CH 2​ ) 4​ -	Bulk aliphatic chain protons.
0.88	Triplet (t)	3H	-CH 3​	Terminal methyl group.

Table 2: Common Impurities and Distinguishing Peaks (CDCl 3​ )

Reference data for solvent shifts is grounded in the standard organometallic impurity tables by[1].

Impurity	Distinguishing 1 H Peak	Distinguishing 13 C Peak	Origin / Root Cause
Chloroacetic Acid	4.16 ppm (s)	~41.5 ppm	Excess starting material carried through workup.
1-Heptanol	3.64 ppm (t)	~62.8 ppm	Incomplete conversion[2].
Diglycolic Acid	4.25 ppm (s)	~68.0 ppm	Over-alkylation / Hydrolysis byproduct.
Ethyl Acetate	4.12 (q), 2.05 (s)	171.3, 60.5 ppm	Residual extraction solvent[1].
Water	1.56 ppm (s)	N/A	Insufficient drying of the NMR sample[1].

Part 2: Diagnostic Workflows & Reaction Pathways

To effectively troubleshoot, you must understand the causality of the reaction. The Williamson ether synthesis utilizes an S N​ 2 mechanism[3]. However, fatty alcohols like 1-heptanol react more slowly with chloroacetic acid than shorter-chain counterparts, frequently leaving residual starting material[2]. Furthermore, the strongly basic conditions can trigger side reactions.

Fig 1: Williamson ether synthesis pathway and common byproduct formation mechanisms.

NMR Troubleshooting Logic Tree

Use the following logic tree to diagnose the specific impurities present in your crude NMR spectrum.

Fig 2: Diagnostic logic tree for identifying and resolving common NMR impurities.

Part 3: Frequently Asked Questions (FAQ)

Q: Why is there a stubborn singlet at ~4.16 ppm that won't go away, and how do I know it isn't my product? A: This is the most common pitfall in this synthesis. The product's α -protons (acetic acid side) appear at 4.08 ppm. Unreacted chloroacetic acid appears at ~4.16 ppm. Because these peaks are so close, they often overlap into a broad, integrated mess on lower-field instruments. Causality: Chloroacetic acid is typically used in excess to drive the S N​ 2 reaction[4]. If your aqueous workup is insufficient, it partitions into the organic layer. Solution: Do not rely solely on 1 H NMR. Run a 13 C NMR. The C-Cl carbon of chloroacetic acid resonates at ~41.5 ppm , whereas the C-O carbon of your product resonates at ~68.0 ppm . This massive chemical shift difference provides instant, definitive proof.

Q: I see a triplet at ~3.64 ppm. Is my ether linkage breaking? A: No. This peak corresponds to the -CH 2​ -OH protons of unreacted 1-heptanol. Causality: Fatty alcohols have significant steric bulk and lower reactivity compared to short-chain alcohols, often leading to incomplete conversion[5],[2]. Because 1-heptanol has a high boiling point (176 °C), standard rotary evaporation will not remove it.

Q: Why are my integration values artificially inflated in the 1.2 - 2.1 ppm range? A: You have solvent contamination. Ethyl acetate (often used in the extraction phase) shows a strong singlet at 2.05 ppm and a triplet at 1.26 ppm[1]. These peaks hide underneath your product's aliphatic chain multiplets, ruining your integration ratios.

Part 4: Step-by-Step Remediation Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Do not proceed to the next synthetic step without passing the validation checks.

Protocol A: Differential Solubility Wash (Removing Chloroacetic Acid)

Mechanistic Rationale: You cannot wash the organic layer with a basic solution (like NaHCO 3​ ) to remove chloroacetic acid. Why? Because 2-heptoxyacetic acid is also a carboxylic acid. A basic wash will deprotonate your target product, pulling it into the aqueous waste. Instead, we rely on the extreme hydrophilicity of chloroacetic acid versus the lipophilicity of the heptyl chain.

• Dilution: Dissolve your crude mixture in a highly non-polar solvent mixture (e.g., 4:1 Hexanes:Ethyl Acetate). The non-polar environment decreases the solubility of the highly polar chloroacetic acid.

• Aqueous Wash: Wash the organic layer with equal volumes of neutral, distilled water (3x). Chloroacetic acid will preferentially partition into the water.

• Brine Wash: Perform a final wash with saturated NaCl solution to break any emulsions and pre-dry the organic layer.

• Drying: Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Self-Validation Check: Spot both the final organic layer and the aqueous waste on a TLC plate. Stain with Bromocresol Green (which turns yellow in the presence of acids). You should observe a single yellow spot at the solvent front in the organic layer (your product), and a yellow spot at the baseline in the aqueous layer (chloroacetic acid).

Protocol B: High-Vacuum Distillation (Removing 1-Heptanol)

Mechanistic Rationale: 1-Heptanol cannot be removed by standard aqueous workup because it is highly organic-soluble. It must be removed thermally or chromatographically.

• Setup: Transfer the crude oil to a short-path distillation apparatus or a Kugelrohr distillation setup.

• Evacuation: Apply a high vacuum ( ≤ 0.1 mbar).

• Heating: Gently heat the flask to 65–75 °C. Under deep vacuum, 1-heptanol will distill over, leaving the heavier 2-heptoxyacetic acid in the boiling flask.

• Self-Validation Check: Take an NMR sample of the residue and spike it with 1 drop of pure 1-heptanol. If the peak at 3.64 ppm splits from your product's 3.52 ppm peak and grows proportionally, the original impurity was indeed heptanol. Run a 13 C NMR to confirm the complete disappearance of the 62.8 ppm peak.

References

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist Source: Organometallics (ACS Publications), Fulmer et al. (2010). URL:[Link]

• Williamson Ether Synthesis - Side Product Limitations Source: ChemTalk URL:[Link]

• Process for the preparation of ether carboxylic acids with low residual alcohol content (US6326514B1)

• Williamson ether synthesis (Mechanism and Scope) Source: Wikipedia URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US6326514B1 - Process for the preparation of ether carboxylic acids with low residual alcohol content - Google Patents [patents.google.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. The Williamson Ether Synthesis [cs.gordon.edu]
• 5. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]

Reference Data & Comparative Studies

2-Heptoxyacetic Acid vs. 2-Butoxyacetic Acid: A Comparative Guide to Ether Carboxylic Acid Surfactants

As a Senior Application Scientist in formulation chemistry, I frequently encounter scenarios where traditional aliphatic surfactants fail to provide the necessary balance of hydrotropy, pH-responsiveness, and biological compatibility. Ether carboxylic acids—specifically alkoxyacetic acids—bridge this gap. By combining an ether linkage with a terminal carboxylic acid, these molecules act as nonionic surfactants at low pH and anionic surfactants at physiological pH.

This guide provides an objective, data-driven comparison between two homologous ether carboxylic acids: 2-butoxyacetic acid (BAA) and 2-heptoxyacetic acid (HAA) . While structurally similar, their differing hydrophobic tail lengths (C4 vs. C7) fundamentally alter their thermodynamics of micellization, surface activity, and toxicological profiles, dictating their respective utilities in drug development and industrial formulation.

Structural Causality & Mechanism of Action

The surfactant efficacy of an alkoxyacetic acid is governed by the hydrophobic effect. The free energy of micellization ( ΔGmic​ ) becomes more negative (more favorable) as the hydrocarbon chain lengthens.

• 2-Butoxyacetic Acid (BAA): With a short four-carbon (butyl) tail, BAA struggles to form stable micelles in dilute solutions. Instead of acting as a traditional surfactant, it behaves primarily as a hydrotrope or co-solvent. In toxicological contexts, BAA is widely recognized as the primary hemolytic metabolite of the industrial solvent 2-butoxyethanol[1].

• 2-Heptoxyacetic Acid (HAA): The addition of three methylene groups extends the tail to seven carbons (heptyl). This pushes the molecule past the threshold required for efficient self-assembly at lower concentrations, significantly lowering its Critical Micelle Concentration (CMC) and enhancing its ability to reduce interfacial tension[2].

Comparative Physicochemical Data

The following table synthesizes the quantitative performance metrics of BAA and HAA. The data illustrates the classic inverse relationship between alkyl chain length and CMC in homologous surfactant series.

Parameter	2-Butoxyacetic Acid (BAA)	2-Heptoxyacetic Acid (HAA)
Molecular Formula	C₆H₁₂O₃	C₉H₁₈O₃
Hydrophobic Tail	Butyl (C4)	Heptyl (C7)
Molecular Weight	132.16 g/mol	174.24 g/mol
Estimated CMC (pH 7.4)	> 150 mM (Hydrotropic)	~15 - 25 mM
Min. Surface Tension ( γmin​ )	~45 - 48 mN/m	~30 - 33 mN/m
Aqueous Solubility	Miscible / Highly Soluble	Moderate (pH dependent)
Primary Formulation Role	Hydrotrope, Co-solvent	Emulsifier, Wetting Agent
Known Biological Liability	Severe Erythrocyte Hemolysis	Moderate Membrane Disruption

Self-Validating Experimental Protocols

To objectively compare these two compounds in a laboratory setting, researchers must employ rigorous, self-validating workflows. Below are the standard protocols for evaluating their physical chemistry and biological safety.

Thermodynamic Profiling: CMC Determination via Tensiometry

Because ether carboxylic acids are highly sensitive to trace ionic impurities, the experimental setup must be meticulously controlled. We utilize the Du Noüy ring or Wilhelmy plate method to plot surface tension against the logarithm of surfactant concentration.

Step-by-Step Methodology:

• Glassware Preparation: Submerge all sample vessels and the platinum-iridium ring/plate in freshly prepared piranha solution (3:1 H₂SO₄:H₂O₂) for 30 minutes to remove trace organic contaminants. Rinse copiously with 18.2 MΩ·cm ultrapure water and flame-dry.

• Buffer Preparation: Prepare a 50 mM Phosphate Buffered Saline (PBS) solution at pH 7.4. Causality note: pH control is critical because the ionization state of the carboxylic acid headgroup dictates the electrostatic repulsion between monomers.

• Serial Dilution: Prepare a stock solution of HAA (50 mM) and BAA (300 mM). Create a 15-point logarithmic dilution series for each.

• Equilibration: Place each dilution in a water-jacketed vessel maintained at exactly 25.0 ± 0.1 °C. Allow 15 minutes for the molecules to partition to the air-water interface.

• Measurement: Record the surface tension ( γ ). The CMC is identified as the sharp inflection point where γ becomes independent of concentration.

Workflow for determining Critical Micelle Concentration (CMC) of ether carboxylic acids.

Biological Compatibility: Erythrocyte Hemolysis Assay

BAA is a known hemolytic agent[3]. When evaluating HAA as an alternative excipient, it is mandatory to quantify its membrane-disrupting potential. Surfactants cause cell lysis by intercalating into the lipid bilayer and, at higher concentrations, solubilizing the membrane into mixed micelles.

Step-by-Step Methodology:

• Erythrocyte Isolation: Obtain fresh mammalian blood (e.g., rat or human, depending on the target model) in heparinized tubes. Centrifuge at 1000 × g for 10 minutes at 4 °C. Wash the erythrocyte pellet three times with isotonic PBS (pH 7.4) until the supernatant is clear.

• Suspension Preparation: Resuspend the erythrocytes to a 2% (v/v) concentration in PBS.

• Incubation: In a 96-well plate, mix 100 µL of the erythrocyte suspension with 100 µL of the surfactant test solutions (BAA and HAA at varying concentrations).

  • Self-Validation Controls: Use 1% Triton X-100 as a 100% lysis (positive) control, and pure PBS as a 0% lysis (negative) control.

• Reaction: Incubate the plate at 37 °C for 1 hour with gentle orbital shaking.

• Quantification: Centrifuge the plate at 1000 × g for 10 minutes to pellet intact cells. Transfer 100 µL of the supernatant to a fresh plate and measure the absorbance of released hemoglobin at 540 nm using a microplate reader.

Concentration-dependent membrane disruption pathways of alkoxyacetic acid surfactants.

Application Insights for Drug Development

When selecting between these two molecules for pharmaceutical or industrial applications, the decision hinges on the required interfacial behavior:

• Solubilization vs. Emulsification: If the goal is to increase the aqueous solubility of a poorly water-soluble Active Pharmaceutical Ingredient (API) without creating a structured emulsion, BAA acts as an effective hydrotrope. However, its high hemolytic potential restricts its use primarily to topical, agricultural, or industrial cleaning applications rather than parenteral drug delivery.

• Interfacial Stabilization: HAA is the superior choice for stabilizing oil-in-water (O/W) emulsions. Its C7 tail provides sufficient hydrophobic anchoring in the oil droplet, while the ether-carboxylic headgroup extends into the aqueous phase, providing both steric and electrostatic stabilization.

• pH-Triggered Release: Both molecules offer unique pH-responsive capabilities. In the acidic environment of a tumor microenvironment or endosome (pH ~5.5), the carboxylic acid protonates, drastically increasing the molecule's lipophilicity. This can be leveraged to trigger the destabilization of a formulation and the subsequent release of an encapsulated drug payload.

References

• Toxicological Profile for 2-Butoxyethanol and 2-Butoxyethanol Acetate Agency for Toxic Substances and Disease Registry (ATSDR) / CDC URL:[Link]

• 2-Butoxyethanol Compound Summary National Center for Biotechnology Information / PubChem URL:[Link]

Sources

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. [2-(DODECYLOXY)ETHOXY]ACETIC ACID | 27306-90-7 | Benchchem [benchchem.com]
• 3. 2-Butoxyethanol | C6H14O2 | CID 8133 - PubChem [pubchem.ncbi.nlm.nih.gov]

Benchmarking 2-Heptoxyacetic Acid Derivatives in Industrial Chemical Applications

By: Senior Application Scientist

Executive Summary

Alkoxyacetic acids represent a critical class of versatile chemical intermediates with dual utility in industrial surfactant formulation and pharmaceutical drug design. Among these, 2-heptoxyacetic acid (CAS 3966-20-9) and its esterified derivatives (e.g., ethyl 2-heptoxyacetate, CAS 3938-81-6) occupy a unique physicochemical "sweet spot." Unlike shorter-chain analogs such as 2-butoxyacetic acid—a well-documented metabolite of industrial solvents with known hemolytic toxicity profiles—the heptyl chain imparts optimal lipophilicity. This guide objectively benchmarks the synthesis, physicochemical properties, and industrial applications of 2-heptoxyacetic acid derivatives against industry-standard alternatives, providing actionable experimental data for researchers and drug development professionals.

Mechanistic Benchmarking: The "Heptyl" Advantage

The selection of an alkoxyacetic acid for industrial or pharmaceutical application is heavily dictated by its aliphatic chain length, which governs its partition coefficient, micellar properties, and metabolic fate.

• Surfactant and Extraction Properties: Alkoxyacetic acids act as anionic surfactants and metal extraction agents. The C7 (heptyl) tail provides a sufficient hydrophobic domain to lower surface tension effectively, while the carboxylic acid headgroup ensures aqueous solubility. Compared to highly branched alkyl chains, linear heptoxy derivatives exhibit superior biodegradability, mitigating environmental accumulation risks.

• Pharmacological Potential: Aryloxyacetic acids are established multi-target ligands for Peroxisome Proliferator-Activated Receptors (PPAR α/γ ) and Fatty Acid Amide Hydrolase (FAAH)[1]. Substituting the rigid aryl group with a flexible heptoxy chain alters the spatial conformation, fine-tuning the binding affinity within the lipophilic pockets of PPAR and the catalytic site of FAAH.

• Toxicological Profile: Shorter-chain alkoxyacetic acids (e.g., 2-butoxyacetic acid) are primary toxic metabolites of their respective glycol ethers, driven by alcohol dehydrogenase, and are utilized as biomarkers for occupational exposure[2]. The heptyl derivative exhibits a different metabolic clearance rate and partitioning behavior, significantly lowering the hemolytic potential during industrial handling.

Synthetic Workflows & Experimental Protocols

To benchmark the production of 2-heptoxyacetic acid, we compare two primary synthetic workflows: the classical Williamson Ether Synthesis and industrial-scale Electrochemical Oxidation .

Synthetic pathways for 2-heptoxyacetic acid via Williamson ether synthesis and electro-oxidation.

Protocol 1: Williamson Ether Synthesis of 2-Heptoxyacetic Acid

Causality & Validation: This method relies on the nucleophilic attack of an alkoxide on an α -halo acid[3]. We utilize sodium hydride (NaH) to ensure complete, irreversible deprotonation of 1-heptanol, preventing competitive hydrolysis of the sodium chloroacetate[4].

Step-by-Step Methodology:

• Alkoxide Generation: Suspend 60 mmol of NaH in 40 mL of anhydrous 1,4-dioxane under a strict nitrogen atmosphere to prevent moisture quenching. Dropwise add a solution of 1-heptanol (50 mmol) in 30 mL of freshly distilled 1,4-dioxane. Stir at room temperature for 2 hours until hydrogen gas evolution ceases.

• Nucleophilic Substitution: Add sodium chloroacetate (100 mmol) to the reaction mixture. Reflux the suspension for 72–90 hours. Note: The extended reflux is necessary due to the steric hindrance and lower nucleophilicity of the longer-chain C7 alkoxide compared to methoxy or ethoxy equivalents.

• Self-Validating Purification: Cool to room temperature, quench carefully with water, and concentrate under reduced pressure. Extract the alkaline aqueous phase with diethyl ether (3 × 30 mL). Crucial Step: Discard this organic phase. This selectively removes unreacted neutral 1-heptanol while the target molecule remains partitioned in the aqueous layer as a water-soluble sodium salt.

• Acidification & Isolation: Acidify the aqueous phase with 4N HCl to pH 1 to protonate the carboxylate. Extract the free 2-heptoxyacetic acid with diethyl ether (3 × 30 mL). Dry over anhydrous Na₂SO₄, filter, and evaporate the solvent under vacuum to yield the pure product.

Protocol 2: Electrochemical Oxidation of Heptoxyethanol

Causality & Validation: Direct oxidation of primary alcohols to carboxylic acids usually requires harsh oxidants. Electrochemical oxidation offers a scalable, green alternative that avoids heavy metal waste[5].

Step-by-Step Methodology:

• Electrolyte Preparation: Dissolve heptoxyethanol in an aqueous solution containing an electrochemically regenerable redox catalyst and a supporting electrolyte (e.g., Na₂SO₄).

• Electrolysis: Conduct electrolysis in a divided cell with a platinum anode and a graphite cathode. Apply a current density of 1 to 3 A/dm² at 20–40 °C. Pass 2 to 4.5 Faradays per mole of heptoxyethanol.

• Product Recovery: Following electrolysis, acidify the discharge with mineral acid (e.g., sulfuric acid) until a pH of ~1 is reached. Extract the 2-heptoxyacetic acid using toluene. Distill under reduced pressure (e.g., 1.6 mbar) to isolate the pure acid. The phase separation upon acidification serves as a visual validation of successful oxidation.

Industrial Applications & Comparative Performance

Pharmaceutical Intermediates (Multi-Target Ligands)

Aryloxyacetic acids are heavily researched for their ability to act as dual FAAH inhibitors and PPAR agonists, making them candidates for neurodegenerative diseases and metabolic syndromes[1]. 2-Heptoxyacetic acid derivatives offer an aliphatic alternative, replacing the rigid aromatic ring with a flexible heptyl chain, which alters the pharmacophore's interaction with lipid-binding domains.

Multi-target pharmacological mechanism of alkoxyacetic acid derivatives on PPAR and FAAH.

Quantitative Benchmarking Data

To objectively evaluate 2-heptoxyacetic acid, we must benchmark its physicochemical and synthetic metrics against its shorter-chain counterpart (2-butoxyacetic acid) and aromatic counterparts (aryloxyacetic acids).

Property / Metric	2-Heptoxyacetic Acid	2-Butoxyacetic Acid	Aryloxyacetic Acid Derivatives
Chain Length / Structure	C7 Linear Aliphatic	C4 Linear Aliphatic	Aromatic Ring
Primary Industrial Use	Specialty Surfactant, Pharma Intermediate	Biomarker, Solvent Metabolite	Agrochemicals, PPAR Ligands
Lipophilicity (Estimated LogP)	Moderate-High (~2.5)	Low (~0.8)	High (>3.0)
Typical Synthesis Yield	70 - 85%	>90%	50 - 95%
Toxicity Profile	Low hemolytic potential	High hemolytic potential	Variable (Target specific)
Aqueous Solubility	Moderate (Micelle forming)	High	Low

Conclusion

2-Heptoxyacetic acid and its derivatives provide a highly tunable platform for industrial applications requiring precise hydrophilic-lipophilic balance (HLB). While shorter-chain alkoxyacetic acids suffer from high aqueous toxicity and hemolytic activity, the C7 chain mitigates these risks while providing superior surfactant properties. Furthermore, the synthesis of these compounds can be rigorously controlled and validated through classical etherification or modernized electrochemical oxidation, making them highly scalable for both agrochemical and pharmaceutical pipelines.

References

• Title: Process for manufacturing alkoxyacetic acids (EP0250971A1)

• Title: A New Series of Aryloxyacetic Acids Endowed with Multi-Target Activity towards Peroxisome Proliferator-Activated Receptors (PPARs), Fatty Acid Amide Hydrolase (FAAH), and Acetylcholinesterase (AChE) Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Development of a Gas Chromatographic Test for the Quantitation of the Biomarker 2-Butoxyacetic Acid in Urine Samples Source: Centers for Disease Control and Prevention (CDC Stacks) URL: [Link]

• Title: Synthesis and characterization of chiral ionic liquids based on alkoxyacetic acids Source: RSC Advances URL: [Link]

Sources

• 1. A New Series of Aryloxyacetic Acids Endowed with Multi-Target Activity towards Peroxisome Proliferator-Activated Receptors (PPARs), Fatty Acid Amide Hydrolase (FAAH), and Acetylcholinesterase (AChE) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. EP0250971A1 - Process for manufacturing alkoxyacetic acids - Google Patents [patents.google.com]

Comparative toxicity of 2-heptoxyacetic acid and shorter chain alkoxyacetic acids

Comparative Toxicity Architecture: 2-Heptoxyacetic Acid vs. Short-Chain Alkoxyacetic Acids

Executive Summary Alkoxyacetic acids (AAAs) are the primary, proximate toxic metabolites of ethylene glycol monoalkyl ethers. In drug development and occupational toxicology, understanding the structure-activity relationship (SAR) of these compounds is critical for safety screening and molecular design. This guide provides an objective, data-driven comparison between the long-chain 2-heptoxyacetic acid (HepAA) and its shorter-chain counterparts, such as methoxyacetic acid (MAA), ethoxyacetic acid (EAA), and butoxyacetic acid (BAA).

The Chain-Length Dichotomy: Causality in Toxicity Shifts

The toxicological profile of AAAs is not a monolith; it operates on a sliding scale dictated by the length of the alkyl chain. As the carbon chain extends from one (MAA) to seven (HepAA), the primary axis of toxicity completely inverses from reproductive and developmental toxicity to acute hematotoxicity[1][2].

Causality of the Shift: This dichotomy is driven by physicochemical properties, primarily the octanol-water partition coefficient (Log P). Short-chain AAAs (MAA, EAA) are highly hydrophilic. This allows them to readily cross the blood-testis and placental barriers, where they disrupt specific metabolic processes—such as Sertoli cell lactate production—that are essential for spermatocyte survival[1][3]. Conversely, HepAA is highly lipophilic. It lacks the structural affinity to disrupt these specific reproductive pathways but possesses a high affinity for lipid bilayers. Consequently, HepAA intercalates into the erythrocyte membrane, causing non-specific structural perturbation, calcium chelation, and cell lysis[4][5].

Reproductive and Developmental Toxicity

In vivo and in vitro models demonstrate that MAA and EAA are potent testicular toxicants. They specifically target pachytene spermatocytes undergoing meiotic maturation (stages XIII-XIV) within 24 hours of exposure[1]. Furthermore, they induce severe gross structural defects in developing embryos[6].

As the chain length increases to BAA (C4), testicular and embryotoxic effects diminish to virtually zero[1][6]. Extrapolating this established SAR, the C7 chain of HepAA renders it devoid of specific reproductive toxicity, as it cannot properly partition into the necessary aqueous compartments to induce Sertoli cell failure.

Caption: Metabolic activation of short-chain glycol ethers leading to testicular toxicity.

Hematotoxicity: Pre-Lytic Swelling and Hemolysis

While short-chain AAAs largely spare erythrocytes, longer-chain AAAs are potent hemolytic agents. The hemolytic activity ranks as follows: HepAA (predicted) > BAA > EAA > MAA[2].

The mechanism is initiated by the lipophilic AAA partitioning into the erythrocyte membrane. This leads to the chelation of intracellular calcium and magnesium, subsequent ATP depletion, and a failure of the cell's volume-regulating ion pumps[2][5]. The erythrocyte undergoes irreversible osmotic swelling before ultimately rupturing[4].

Caption: Lipophilicity-driven mechanism of erythrocyte hemolysis by long-chain alkoxyacetic acids.

Quantitative Data Comparison

The table below synthesizes the physicochemical and toxicological divergence between the short and long-chain AAAs. Log P values correlate directly with hemolytic EC50 values, demonstrating that erythrocytes are highly susceptible to lipophilic AAAs[4].

Compound	Alkyl Chain Length	Estimated Log P	Testicular Toxicity (In Vivo)	Embryotoxicity	Hemolytic Potential (In Vitro)
Methoxyacetic Acid (MAA)	C1	-0.77	Severe (Pachytene loss)	Severe	Weak
Ethoxyacetic Acid (EAA)	C2	-0.32	Severe	Severe	Weak
Butoxyacetic Acid (BAA)	C4	0.83	None	Minimal	High
2-Heptoxyacetic Acid (HepAA)	C7	> 2.00	None (Predicted)	None (Predicted)	Very High

Experimental Methodologies: Self-Validating Systems

To empirically validate the SAR claims above, the following self-validating protocols are designed with built-in orthogonal confirmation to eliminate false positives and ensure data integrity.

Protocol A: In Vitro Assessment of Spermatocyte Toxicity

Objective: Confirm the absence of specific testicular toxicity in HepAA compared to MAA. Causality of Design: Primary rat testicular cell cultures are utilized because immortalized cell lines often lose the specific metabolic symbiosis between Sertoli cells and spermatocytes required for AAA toxicity[1].

• Isolation & Culture: Isolate primary testicular cells from male Wistar rats and culture in Eagle's Minimum Essential Medium (MEM) supplemented with 10% fetal bovine serum.

• Dosing (Internal Controls): Treat parallel cultures for 24 hours with:

  • Negative Control: Vehicle (Buffer).

  • Positive Control: 5 mM MAA (Known to induce specific pachytene spermatocyte loss).

  • Test Article: 5 mM HepAA.

• Orthogonal Validation:

  • Primary Readout (Flow Cytometry): Stain cells with Propidium Iodide (PI). Quantify the 4N (tetraploid) peak, which represents pachytene spermatocytes. A valid assay will show a >50% reduction in the 4N peak for MAA, but no change for HepAA or the vehicle.

  • Secondary Readout (Histology): Perform H&E staining on cytospins to morphologically confirm the presence/absence of degenerating spermatocytes, validating the flow cytometry data.

Protocol B: Erythrocyte Hemolysis and Pre-Lytic Swelling Assay

Objective: Quantify the hematotoxicity of HepAA and prove the mechanism of osmotic swelling. Causality of Design: Measuring only free hemoglobin cannot distinguish between direct chemical lysis and osmotic swelling. By measuring Mean Corpuscular Volume (MCV) prior to lysis, we validate the mechanism of ATP-depletion-induced osmotic failure[2][4].

• RBC Preparation: Wash human or rat erythrocytes in TRIS buffer (pH 7.4) to remove plasma proteins that could non-specifically bind the lipophilic HepAA. Adjust to a 20% packed cell volume (PCV).

• Dosing (Internal Controls): Incubate for 3 hours at 37°C with:

  • Negative Control: TRIS Buffer (0% hemolysis baseline).

  • Positive Control: 1% Triton X-100 (100% chemical lysis baseline).

  • Test Article: HepAA (Dose-response gradient: 0.5 mM to 10 mM).

• Orthogonal Validation:

  • Primary Readout (Hemolysis): Centrifuge aliquots and measure the absorbance of free hemoglobin in the supernatant at 540 nm. Calculate the EC50.

  • Secondary Readout (Pre-Lytic Swelling): Run intact cell aliquots through an automated hematology analyzer to measure MCV. A valid mechanistic result will show a dose-dependent increase in MCV (swelling) that perfectly precedes the onset of hemoglobin release.

References

• Foster, P. M., et al. "Comparison of the in vivo and in vitro testicular effects produced by methoxy-, ethoxy- and N-butoxy acetic acids in the rat." Toxicology and Applied Pharmacology, 1985.[Link]

• Starek, M., et al. "Comparison of the in Vitro Hemolytic Effects Produced by Alkoxyacetic Acids on Human and Rat Erythrocytes." International Journal of Occupational Medicine and Environmental Health, 2008. [Link]

• Ghanayem, B. I., et al. "Structure-activity relationships for the in vitro hematotoxicity of N-alkoxyacetic acids, the toxic metabolites of glycol ethers." Chemico-Biological Interactions, 1989. [Link]

• Rawlings, S. J., et al. "The teratogenic potential of alkoxy acids in post-implantation rat embryo culture: structure-activity relationships." Toxicology Letters, 1985.[Link]

• Starek, A., & Nowak, P. "The alkoxyacetic acids as calcium and magnesium chelating agents in vitro." Pharmacological Reports, 2007.[Link]

Sources

• 1. Comparison of the in vivo and in vitro testicular effects produced by methoxy-, ethoxy- and N-butoxy acetic acids in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-activity relationships for the in vitro hematotoxicity of N-alkoxyacetic acids, the toxic metabolites of glycol ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 4. Comparison of the in vitro hemolytic effects produced by alkoxyacetic acids on human and rat erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The alkoxyacetic acids as calcium and magnesium chelating agents in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The teratogenic potential of alkoxy acids in post-implantation rat embryo culture: structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]